(4-(4-Ethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(3-fluorophenyl)methanone

• IUPAC Name: [4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C20H20FN3OS/c1-2-14-5-4-8-17-18(14)22-20(26-17)24-11-9-23(10-12-24)19(25)15-6-3-7-16(21)13-15/h3-8,13H,2,9-12H2,1H3
• InChI Key: LONAZFXTNWDTNH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)F
• Molecular Formula: C20H20FN3OS
• Molecular Weight: 369.5 g/mol

Description

“(4-(4-Ethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(3-fluorophenyl)methanone”, also known as FEBT, is a chemical compound that has attracted significant attention from the scientific community due to its unique properties and potential applications. The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold has been identified as new anti-mycobacterial chemotypes.

Scientific Research Applications

Synthesis and Structural Exploration

• Synthesis and Hirshfeld Surface Analysis : A study focused on the synthesis and structural characterization of a novel bioactive heterocycle, showcasing the potential for exploring new compounds with significant biological activities. The detailed structure elucidation includes IR, 1H NMR, LC-MS spectra, and X-ray diffraction studies, highlighting the compound's stability and intermolecular interactions (Benaka Prasad et al., 2018).

Antimicrobial and Antiproliferative Activities

• Antimicrobial Activity of New Pyridine Derivatives : Research demonstrating the synthesis and in vitro antimicrobial activity screening of novel compounds. This study emphasizes the importance of structural innovation in developing new antimicrobials against various bacteria and fungi strains, offering insights into the compound's potential applications in combating microbial infections (Patel et al., 2011).

Biological Activity Investigations

• Investigation of Biological Activities : A comprehensive study on the microwave-assisted synthesis of hybrid molecules incorporating penicillanic or cephalosporanic acid moieties. The evaluation of antimicrobial, antilipase, and antiurease activities highlights the compounds' diverse biological applications and potential in developing new therapeutic agents (Başoğlu et al., 2013).

Application in Drug Development

• Synthesis of Dopamine Reuptake Inhibitor : Discusses the preparation of a high-affinity dopamine reuptake inhibitor, showcasing the synthetic route and potential application in neuroscience research and drug development (Haka & Kilbourn, 1990).